rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans
Overview
Description
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans (DFMPPCA) is a synthetic compound derived from pyrrolidine-3-carboxylic acid (PPCA). It is a crystalline solid with a molecular weight of 270.2 g/mol and a melting point of 170-172 °C. DFMPPCA is an important intermediate used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans has been used in a variety of scientific research applications. It has been used as a chiral building block for the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is also useful for the synthesis of chiral organophosphorus compounds, which can be used as catalysts for asymmetric reactions. Additionally, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans has been used as a chiral ligand in organometallic chemistry.
Mechanism of Action
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans is a chiral building block, meaning it can be used to synthesize chiral molecules with specific stereochemical configurations. This is accomplished by reacting rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans with other chiral building blocks, such as aldehydes, ketones, and alcohols, to form a desired chiral molecule.
Biochemical and Physiological Effects
Due to its synthetic nature, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans does not have any known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans has several advantages for use in lab experiments. It is a crystalline solid with a melting point of 170-172 °C, making it easy to handle and store. It is also relatively inexpensive and non-toxic. However, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans is a synthetic compound and should be handled with caution.
Future Directions
Given rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans’s utility as a chiral building block, future research could focus on developing new reactions and applications for this compound. Additionally, research could focus on improving the efficiency of the synthesis of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans, as well as developing new methods for synthesizing chiral molecules using rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans. Other potential areas of research include exploring the use of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans in asymmetric catalysis, organometallic chemistry, and the synthesis of pharmaceuticals and agrochemicals.
Synthesis Methods
Rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans can be synthesized through a two-step reaction. The first step involves reacting pyrrolidine-3-carboxylic acid (PPCA) with difluoromethyl chloroformate to form the intermediate, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid chloride (rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, transC). The second step involves hydrolyzing the chloride with aqueous sodium hydroxide to form rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans involves the following steps: 1) Synthesis of 4-(difluoromethyl)pyrrolidine-3-carboxylic acid, 2) Resolution of the racemic mixture to obtain the desired enantiomer, and 3) Transamination of the carboxylic acid to obtain the trans isomer.", "Starting Materials": [ "Ethyl 2-oxocyclopentanecarboxylate", "Difluoromethylamine", "Sodium hydride", "Benzyl bromide", "Sodium hydroxide", "Hydrochloric acid", "Sodium cyanoborohydride", "L-Aspartic acid", "Pyridoxal phosphate", "Sodium borohydride", "Hydrogen chloride gas" ], "Reaction": [ "1. Ethyl 2-oxocyclopentanecarboxylate is reacted with difluoromethylamine in the presence of sodium hydride to obtain 4-(difluoromethyl)pyrrolidine-3-carboxylic acid.", "2. The racemic mixture of 4-(difluoromethyl)pyrrolidine-3-carboxylic acid is resolved using benzyl bromide and sodium hydroxide to obtain the desired enantiomer.", "3. The carboxylic acid group of the desired enantiomer is transaminated using L-aspartic acid and pyridoxal phosphate as a co-factor to obtain the trans isomer of rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid.", "4. The trans isomer is then reduced using sodium borohydride and hydrochloric acid to obtain the final product, rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans." ] } | |
CAS RN |
1394116-53-0 |
Product Name |
rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid, trans |
Molecular Formula |
C6H9F2NO2 |
Molecular Weight |
165.1 |
Purity |
95 |
Origin of Product |
United States |
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